N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclopentanecarboxamide

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclopentanecarboxamide
• InChI: InChI=1S/C20H20ClN3O2S/c1-26-16-10-9-15(21)18-17(16)23-20(27-18)24(12-14-8-4-5-11-22-14)19(25)13-6-2-3-7-13/h4-5,8-11,13H,2-3,6-7,12H2,1H3
• InChI Key: NQTOBZWKMIBMLV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)Cl)SC(=N2)N(CC3=CC=CC=N3)C(=O)C4CCCC4
• Molecular Formula: C20H20ClN3O2S
• Molecular Weight: 401.9 g/mol
• CAS No.: 1105204-43-0

Description

N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C20H20ClN3O2S and its molecular weight is 401.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Researchers have synthesized novel heterocyclic compounds derived from specific core structures as potential anti-inflammatory and analgesic agents. These compounds have been evaluated for their cyclooxygenase inhibition (COX-1/COX-2) and demonstrated significant analgesic and anti-inflammatory activities, suggesting their potential therapeutic applications (Abu‐Hashem et al., 2020).

Antimicrobial and Antitumor Activities

Other studies focused on the synthesis of compounds with antimicrobial and antitumor activities. For example, the creation of pyrazole and pyrazolo[1,5-a]pyrimidine derivatives was motivated by their potential as cytotoxic agents against cancer cell lines and as antimicrobial substances. This highlights the broad spectrum of pharmacological activities explored in medicinal chemistry research (Hassan et al., 2014).

Development of Anticancer Candidates

The continuous search for potential anticancer candidates has led to the identification and synthesis of various compounds, such as quinazolinones, with significant cytotoxic effects on cancer cell lines. This underscores the importance of novel compound synthesis in discovering new therapeutic agents (Hour et al., 2007).

Environmental Applications

Beyond biomedical applications, some compounds are synthesized for environmental uses, such as the removal of heavy metals from industrial wastes. This demonstrates the versatility of chemical research in addressing a wide range of scientific challenges (Zargoosh et al., 2015).